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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and
preclinical evaluation of TAS05567, a potent and selective spleen tyrosine kinase (Syk)
inhibitor. The information is compiled from publicly available research and patent literature to
serve as a valuable resource for professionals in the field of drug development.

Introduction: The Role of Spleen Tyrosine Kinase in
Disease

Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a critical role in the
signaling pathways of various immune cells.[1][2] It is a key mediator in the downstream
signaling of the B-cell receptor (BCR) and Fc receptors (FcRs), which are essential for the
activation of B-cells, mast cells, macrophages, and neutrophils.[1][2] Dysregulation of Syk-
mediated signaling has been implicated in the pathogenesis of numerous autoimmune and
allergic diseases, including rheumatoid arthritis, immune thrombocytopenic purpura, and
allergic reactions.[1][2] Consequently, Syk has emerged as a promising therapeutic target for
the development of novel anti-inflammatory and immunomodulatory agents.

Discovery of TAS05567: A Highly Selective Syk
Inhibitor
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TAS05567 was identified by Taiho Pharmaceutical Co., Ltd. as a novel, potent, and highly
selective inhibitor of Syk.[1][2] The discovery process involved the screening of a chemical
library to identify compounds with significant inhibitory activity against Syk. TAS05567 emerged
as a lead candidate due to its high potency and selectivity for Syk over other kinases.

Chemical Structure

The chemical structure of TAS05567 is provided below.

Chemical Name: 3-((3R,4R)-3-((6-amino-5-(4-phenoxyphenyl)-3-pyridinyl)amino)tetrahydro-2H-
pyran-4-yl)amino-1H-pyrazole-4-carboxamide CAS Number: 1429038-15-2 Molecular Formula:
C21H29N902 Molecular Weight: 439.52 g/mol

Synthesis of TAS05567

While a specific, detailed synthesis protocol for TAS05567 is not publicly available in peer-
reviewed literature, a likely method of synthesis is described in patent WO2016136865A1, filed
by Taiho Pharmaceutical Co., Ltd. The following is a representative synthetic scheme based on
the examples provided in the patent for structurally similar compounds. This should be
considered an illustrative, rather than a definitive, protocol.

Experimental Workflow for the Synthesis of TAS05567 (lllustrative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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